Cas no 115-41-3 (Pyrocatechol violet)

• Product Name: Pyrocatechol violet
• CAS No: 115-41-3
• MF: C₁₉H₁₄O₇S
• MW: 386.375264644623
• MDL: MFCD00005868
• CID: 35804
• PubChem ID: 24898883
• Update Time: 2025-04-18

Pyrocatechol violet Chemical and Physical Properties

Names and Identifiers

• Pyrocatechol Violet
• 3,3',4'-TRIHYDROXYFUCHSONE-2''-SULFONIC ACID
• A,A-BIS(3,4-DIHYDROXYPHENYL)-A-HYDROXY-O-TOLUENESULFONIC ACID G-SULFONE
• CATECHOLSULFONAPHTHALEIN
• CATECHOL VIOLET
• PYROCATECHOLSULFONEPHTHALEIN
• PYROCATECHOLSULFONPHTHALEIN
• PYROCATECHOL SULPHONPHTHALEIN
• 1,2-Benzenediol,4,4’-(3H-2,1-benzoxathiol-3-ylidene)bis-,S,S-dioxide
• 3’,3’,4’-Trihydroxyfuchsone-2’-SulfonicAcidPV
• PyrocatechinSulfonphthaleinViolet
• Pyrocatechimsulfonphthalein violed
• PYROCATECHOL VIOLET, FOR COLORIMETRY
• PYROCATECHOL VIOLET INDICATOR FOR METAL TITRATION
• PYROCATECHOL VIOLET, INDICATOR GRADE
• PyrocatecholVioletGr
• Pyrocatechol Violet, indicator grade, pure
• 1,2-Benzenediol, 4,4-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis-
• Catecholsulfonphthalein
• Catechol violet, Pyrocatecholsulfonphthalein
• PyrocatecholViolet,indicatorgrade,pure1GR
• PyrocatecholViolet,indicatorgrade,pure5GR
• 3,3-Bis-(3,4-dihydroxy-phenyl)-3H-benz[c][1,2]oxathiol-1,1-dioxid
• 3,3-bis-(3,4-dihydroxy-phenyl)-3H-benz[c][1,2]oxathiol-1,1-dioxide
• Brenzcatechinviolett
• IND
• PYROCATE
• Pyrocatechol Violet, pure, indicator grade
• Pyrocatechol Violet≥ 98% (Assay)
• Pyrocatechinsulfonephthalein
• Pyrocatechol sulfonphthalein
• pyrocatechol sulfonephthalein
• 1,2-Benzenediol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis-
• C19H14O7S
• NSC8805
• GT7600
• 3H-2,1-Benzoxathiole, 3,3-bis(3,4-dihydroxyphenyl)-, 1,1-dioxide
• API00
• PKF
• API0003998
• Pyrocatechol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)di-, S,S-dioxide
• MFCD00005868
• Q910031
• NSC 622476
• NSC-8805
• AI3-63038
• D91972
• 3H-2, 3,3-bis(3,4-dihydroxyphenyl)-, 1,1-dioxide
• AKOS015901367
• NS00023738
• 3,3-bis(3,4-dihydroxyphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
• SCHEMBL152384
• 115-41-3
• P0569
• FT-0623518
• starbld0016674
• J-610040
• W-200883
• DTXSID8059429
• NSC 8805; PKF; Pyrocatechin sulfonephthalein; Pyrocatechin violet; Pyrocatechol sulfonephthalein;
• 4-[3-(3,4-dihydroxyphenyl)-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]benzene-1,2-diol
• Pyrocatechol,4'-(3H-2,1-benzoxathiol-3-ylidene)di-, S,S-dioxide
• EINECS 204-088-3
• 4-[7-(3,4-Dihydroxyphenyl)-9,9-Dioxo-8-Oxa-9Lambda6-Thiabicyclo[4.3.0]Nona-1,3,5-Trien-7-yl]Benzene-1,2-Diol
• 1,2-Benzenediol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis-, S,S-dioxide
• 1, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis-, S,S-dioxide
• P0568
• NSC 8805
• CS-0012223
• Catechol Violet, Pyrocatecholsulfonphthalein; 4,4'-(1,1-Dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[1,2-benzenediol]; 3,3-Bis(3,4-dihydroxyphenyl)-3H-2,1-benzoxathiole 1,1-Dioxide; NSC 8805; PKF;
• RRRCKIRSVQAAAS-UHFFFAOYSA-N
• DB-041265
• HY-D0798
• Pyrocatechol, 4,4'(3H2,1benzoxathiol3ylidene)di, S,Sdioxide (8CI)
• Pyrocatecholsulfonphthalein;Pyrocatechol violet
• 204-088-3
• Pyrocatechin sulfonephthalein
• Pyrocatechol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)di-, S,S-dioxide (8CI)
• FC10736
• 3H2,1Benzoxathiole, 3,3bis(3,4dihydroxyphenyl), 1,1dioxide
• 1,2-Benzenediol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis-, S,S-dioxide (9CI)
• Pyrocatechol, 4,4'(3H2,1benzoxathiol3ylidene)di, S,Sdioxide
• 1,2Benzenediol, 4,4'(3H2,1benzoxathiol3ylidene)bis, S,Sdioxide (9CI)
• 1,2Benzenediol, 4,4'(3H2,1benzoxathiol3ylidene)bis, S,Sdioxide
• DTXCID3033355
• 1,2Benzenediol, 4,4'(1,1dioxido3H2,1benzoxathiol3ylidene)bis
• Pyrocatechol violet

• MDL： MFCD00005868
• Inchi： 1S/C19H14O7S/c20-14-7-5-11(9-16(14)22)19(12-6-8-15(21)17(23)10-12)13-3-1-2-4-18(13)27(24,25)26-19/h1-10,20-23H
• InChI Key： RRRCKIRSVQAAAS-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C2C=CC(=C(C=2)O)O)(C2C=CC(=C(C=2)O)O)O1)(=O)=O
• BRN： 353938

Computed Properties

• Exact Mass: 386.04600
• Monoisotopic Mass: 386.046023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 27
• XLogP3: 2.3
• Topological Polar Surface Area: 133

Experimental Properties

• Color/Form: Reddish brown crystalline powder
• Density: 1.6200
• Melting Point: 185 °C (dec.) (lit.)
• Boiling Point: 659.5°Cat760mmHg
• Flash Point: 352.7°C
• Refractive Index: 1.737
• Solubility: H2O: 1 mg/mL, clear, red
• Water Partition Coefficient: Soluble in water, ethylene glycol, monomethyl ether and ethanol.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 132.67000
• LogP: 3.60060
• PH: 6.0(YELLOW)-7.0(PURPLE)-9.0(PURPLISH RED)
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water and aqueous alcohol, slightly soluble in cold absolute ethanol

Pyrocatechol violet Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

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